2-[(4-Hydroxy-3-methoxyphenyl)methylamino]-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile
2-[(4-Hydroxy-3-methoxyphenyl)methylamino]-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
342381-97-9
VCID:
VC0376294
InChI:
InChI=1S/C23H30N2O2S/c1-27-21-14-17(12-13-20(21)26)16-25-23-19(15-24)18-10-8-6-4-2-3-5-7-9-11-22(18)28-23/h12-14,25-26H,2-11,16H2,1H3
SMILES:
COC1=C(C=CC(=C1)CNC2=C(C3=C(S2)CCCCCCCCCC3)C#N)O
Molecular Formula:
C23H30N2O2S
Molecular Weight:
398.6g/mol
2-[(4-Hydroxy-3-methoxyphenyl)methylamino]-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile
CAS No.: 342381-97-9
Main Products
VCID: VC0376294
Molecular Formula: C23H30N2O2S
Molecular Weight: 398.6g/mol
![2-[(4-Hydroxy-3-methoxyphenyl)methylamino]-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile - 342381-97-9](/images/no_structure.jpg)
| CAS No. | 342381-97-9 |
|---|---|
| Product Name | 2-[(4-Hydroxy-3-methoxyphenyl)methylamino]-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
| Molecular Formula | C23H30N2O2S |
| Molecular Weight | 398.6g/mol |
| IUPAC Name | 2-[(4-hydroxy-3-methoxyphenyl)methylamino]-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
| Standard InChI | InChI=1S/C23H30N2O2S/c1-27-21-14-17(12-13-20(21)26)16-25-23-19(15-24)18-10-8-6-4-2-3-5-7-9-11-22(18)28-23/h12-14,25-26H,2-11,16H2,1H3 |
| Standard InChIKey | BHNKUYKEYPWLMU-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)CNC2=C(C3=C(S2)CCCCCCCCCC3)C#N)O |
| Canonical SMILES | COC1=C(C=CC(=C1)CNC2=C(C3=C(S2)CCCCCCCCCC3)C#N)O |
| PubChem Compound | 1724365 |
| Last Modified | Nov 11 2021 |
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